Cas no 2172195-28-5 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid
• CAS No: 2172195-28-5
• MF: C₂₆H₂₃FN₂O₅S
• MW: 494.534629106522
• CID: 5993248
• PubChem ID: 165878349
• Update Time: 2025-08-05

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid
• EN300-1514199
• 2172195-28-5
• 2-[(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid

• Inchi： 1S/C26H23FN2O5S/c27-22-11-5-10-20(25(32)28-12-13-35-15-23(30)31)24(22)29-26(33)34-14-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-11,21H,12-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： SCLUWGDJHLYPAE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C1C=CC=C(C=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F)=O

Computed Properties

• Exact Mass: 494.13117117g/mol
• Monoisotopic Mass: 494.13117117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid

Introduction to 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic Acid (CAS No. 2172195-28-5)

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid, identified by its CAS number 2172195-28-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a sulfanylacetic acid moiety linked to an ethyl chain. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group and a fluorophenylformamido moiety further enhances its molecular complexity, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The structural composition of this compound suggests potential applications in the development of bioactive molecules. The fluorene-based moiety is known for its stability and luminescent properties, which can be advantageous in drug design, particularly for imaging agents or probes. Additionally, the fluorine substituent in the phenyl ring may contribute to metabolic stability and binding affinity, key factors in drug efficacy. The sulfanylacetic acid component introduces a polar and acidic group, which could influence solubility and interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that incorporate fluorine atoms due to their ability to enhance pharmacokinetic properties. Fluorinated compounds often exhibit improved bioavailability and resistance to enzymatic degradation. The specific arrangement of functional groups in 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid positions it as a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. The presence of multiple amino and carbonyl groups suggests interactions with proteins and enzymes, which are critical for many biological processes. Researchers have been exploring similar structures for their ability to interfere with disease-related pathways, particularly in oncology and inflammatory disorders. The unique combination of fluorine and fluorene moieties may provide a scaffold that can be modified to target specific receptors or enzymes involved in these conditions.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug discovery. The complex architecture of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid offers numerous opportunities for optimization. By systematically modifying individual components, researchers can fine-tune properties such as potency, selectivity, and pharmacokinetics. This approach has been successfully employed in the development of other therapeutic agents and holds promise for this compound as well.

The synthesis of such intricate molecules presents both challenges and opportunities. Advanced synthetic techniques are required to construct the desired framework while maintaining high purity. However, the growing expertise in organic synthesis has made the preparation of complex molecules more feasible than ever before. This has opened doors for exploring novel chemical entities like 2172195-28-5 that might have been inaccessible using traditional methods.

From a medicinal chemistry perspective, the compound’s features align well with current trends toward multitargeted approaches. Many modern drugs are designed to interact with multiple biological targets simultaneously, enhancing their therapeutic effect. The multifunctional nature suggested by the structure of CAS No. 2172195-28-5 could make it a valuable tool for studying complex biological systems and developing combination therapies.

In conclusion, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid (2172195-28-5) represents an intriguing molecule with potential applications across multiple domains of pharmaceutical research. Its unique structural features position it as a candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.